Synthesis of pyridazinyl ligands for multimetallic complexes

New Journal of Chemistry Pub Date: 2006-09-15 DOI: 10.1039/B611561F

Abstract

A family of ligands based upon the linking of two or three bis-(2-pyridyl)pyridazine (dppz) moieties via the 4- or 4,5-positions of the pyridazine rings has been synthesised using an inverse electron demand Diels–Alder pathway. Thus, reaction of 3,6-di(2-pyridyl)-1,2,4,5-tetrazine (dptz) with a series of dienes (1,4-divinylbenzene, 1,5-cyclooctadiene, norbornadiene, 1,5-hexadiene or 1,4-cyclohexadiene), diketones (1,4-diacetylbenzene), or trienes (trans,trans,cis-1,5,9-cyclododecatriene or trans,trans,trans-1,5,9-cyclododecatriene) has been studied and seven ligands isolated, namely 4,4′-(1,4-phenylene)bis(3,6-dipyridin-2-ylpyridazine) (L1), 5,6,11,12-tetrahydro-1,4,7,10-tetrapyridin-2-ylcycloocta[1,2-d:5,6-d′]dipyridazine (L2), 5,10-methano-1,4,6,9-tetrapyridin-2-ylpyridazino[4,5-g]phthalazine (L3), 4,4′-ethane-1,2-diylbis(3,6-dipyridin-2-ylpyridazine) (L4), 1,4,6,9-tetrapyridin-2-ylpyridazino[4,5-g]phthalazine (L5), cyclododeca[1,2-d:5,6-d′]dipyridazine-(11Z)-5,6,11,12,15,16-hexahydro-1,4,7,10-tetrapyridin-2-yl (L6) and 5,6,11,12,17,18-hexahydro-1,4,7,10,13,16-hexapyridin-2-ylcyclododeca[1,2-d:5,6-d′:9,10-d″]tripyridazine (L7). Compounds L1, L2 and L4 have been characterised by single crystal X-ray diffraction revealing the formation of molecular stacking in the solid-state via π–π interactions between dppz moieties. The potential of these ligands to form multimetallic complexes has been demonstrated by the successful synthesis and structural characterisation of {[Cu4(L1)(NO3)6(MeO)2(MeOH)2]}, {[Cu4(L1)(NO3)6(MeO)2(EtOH)2]}, {[Cd(NO3)(EtOH)3][Cd(NO3)3(L2)]} and {[Cd(NO3)2]2(L5)3}.

Graphical abstract: Synthesis of pyridazinyl ligands for multimetallic complexes
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